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Compound of Interest

Compound Name: Pyromellitic acid

Cat. No.: B166702 Get Quote

This technical guide provides an in-depth overview of the chemical identifier and

comprehensive safety data for pyromellitic acid, tailored for researchers, scientists, and drug

development professionals.

Chemical Identification
Pyromellitic acid, also known as 1,2,4,5-benzenetetracarboxylic acid, is an aromatic

carboxylic acid.

CAS Number: 89-05-4[1][2][3][4][5][6][7]

Molecular Formula: C₁₀H₆O₈[3][4][6]

Molecular Weight: 254.15 g/mol [3][5][6]

Synonyms: Benzene-1,2,4,5-tetracarboxylic Acid[1][3][4]

Hazard Identification and Classification
Pyromellitic acid is classified as a hazardous chemical. The primary hazards are associated

with irritation to the skin, eyes, and respiratory system.[1][8]

GHS Hazard Statements:

H315: Causes skin irritation[1][4][5][9]
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H319: Causes serious eye irritation[1][4][5][9]

H335: May cause respiratory irritation[1][4]

Signal Word: Warning[1][8][9]

Quantitative Safety Data
The following tables summarize the key quantitative toxicological and physicochemical safety

data for pyromellitic acid.

Table 1: Toxicological Data

Test Type Species Route Value
Exposure
Time

Reference

LD50 Mouse
Intraperitonea

l
300 mg/kg N/A [5][10]

LC50
Fish (Danio

rerio)
Aquatic > 1000 mg/L 96 h [1][11]

LC50 Daphnia sp. Aquatic 35.8 mg/L 48 h [1][11]

EC50 Algae Aquatic 8.1 mg/L 96 h [1][11]

EC50

Microorganis

ms

(Pseudomon

as putida)

Aquatic ~140 mg/L 17 h [1][11]

Table 2: Physicochemical Properties
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Property Value Reference

Physical State Solid, white to off-white [5]

Melting Point 281 - 285 °C [5][6][10]

Water Solubility

14 g/L (at an unspecified

temperature)1.5 g/100 mL (at

20 °C)

[5][10]

Flash Point 322.1 ± 26.6 °C [10]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents and

strong bases.

[6][8]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not fully available in the

referenced safety data sheets. However, the data points to standard ecotoxicological and acute

toxicity testing methodologies.

Acute Toxicity (LD50): The lethal dose 50 (LD50) was determined in mice via the

intraperitoneal route to be 300 mg/kg.[5][10] This type of study typically involves

administering varying doses of the substance to a group of animals to determine the dose at

which 50% of the test population succumbs.

Aquatic Toxicity (LC50/EC50): The lethal concentration 50 (LC50) and effective

concentration 50 (EC50) values were established for various aquatic organisms, including

fish, daphnia, algae, and bacteria.[1][11] These tests are standard methods to assess the

environmental impact of a chemical, exposing organisms in a controlled environment to

different concentrations of the substance over a defined period.

Handling, Storage, and Emergency Procedures
5.1 Safe Handling and Personal Protective Equipment (PPE)
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Ventilation: Handle in a well-ventilated area, using a laboratory fume hood or mechanical

exhaust to minimize exposure.[1][5]

Personal Protective Equipment:

Eye Protection: Wear tightly fitting safety goggles with side-shields (conforming to EN 166

or NIOSH standards).[1][5][11]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.

[1][8][9]

Respiratory Protection: If dust formation is likely or exposure limits are exceeded, use a

full-face respirator.[1][11]

Hygiene: Wash hands thoroughly after handling.[1][9] Avoid creating dust.[1][5][11]

5.2 Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6][9][11] Keep

away from incompatible materials such as strong oxidizing agents and strong bases.[6][8]

5.3 First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[1][8]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[1][8]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control

center.[1]

5.4 Firefighting and Spill Response

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1][5]
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Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][8][11]

Accidental Release: For spills, avoid dust formation.[1][5] Evacuate personnel to a safe area.

Wear appropriate PPE. Sweep up the material and place it into a suitable, closed container

for disposal.[1][5][11] Use spark-proof tools.[1][11] Prevent the chemical from entering

drains.[1][5]

Visualized Workflow: Emergency Spill Response
The following diagram illustrates a logical workflow for responding to an accidental spill of

pyromellitic acid in a laboratory setting.
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Initial Actions

Assessment & Preparation

Containment & Cleanup

Final Steps

Pyromellitic Acid Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Assess Spill Size & Location

Consult SDS

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Prevent Dust Formation
(Do Not Dry Sweep)

Carefully Collect Material
(Use spark-proof tools)

Place in Labeled, Sealed Container

Decontaminate Area

Dispose of Waste via
Licensed Chemical Destruction

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for pyromellitic acid spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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